Cas no 2228598-41-0 (1-(4,4-dimethylcyclohexyl)-3-hydroxycyclobutane-1-carboxylic acid)

• Product Name: 1-(4,4-dimethylcyclohexyl)-3-hydroxycyclobutane-1-carboxylic acid
• CAS No: 2228598-41-0
• MF: C₁₃H₂₂O₃
• MW: 226.311984539032
• CID: 6326971
• PubChem ID: 165610899
• Update Time: 2025-06-09

1-(4,4-dimethylcyclohexyl)-3-hydroxycyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4,4-dimethylcyclohexyl)-3-hydroxycyclobutane-1-carboxylic acid
• EN300-1732985
• 2228598-41-0

• Inchi： 1S/C13H22O3/c1-12(2)5-3-9(4-6-12)13(11(15)16)7-10(14)8-13/h9-10,14H,3-8H2,1-2H3,(H,15,16)
• InChI Key： VWHHTECSEWBHBJ-UHFFFAOYSA-N
• SMILES： OC1CC(C(=O)O)(C1)C1CCC(C)(C)CC1

Computed Properties

• Exact Mass: 226.15689456g/mol
• Monoisotopic Mass: 226.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 57.5Ų

Additional information on 1-(4,4-dimethylcyclohexyl)-3-hydroxycyclobutane-1-carboxylic acid

Introduction to 1-(4,4-dimethylcyclohexyl)-3-hydroxycyclobutane-1-carboxylic acid (CAS No. 2228598-41-0)

1-(4,4-dimethylcyclohexyl)-3-hydroxycyclobutane-1-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2228598-41-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by a cyclobutane core substituted with hydroxyl and carboxylic acid functional groups, alongside a bulky 4,4-dimethylcyclohexyl side chain. The unique structural features of this molecule make it a promising candidate for various applications, particularly in the development of novel therapeutic agents and mechanistic studies in medicinal chemistry.

The structural framework of 1-(4,4-dimethylcyclohexyl)-3-hydroxycyclobutane-1-carboxylic acid consists of a rigid cyclobutane ring, which is a common motif in biologically active molecules due to its ability to mimic the conformational constraints found in natural products. The presence of both a hydroxyl group and a carboxylic acid moiety introduces polar functionalities that can participate in hydrogen bonding and ionic interactions, enhancing the compound's solubility and binding affinity. Additionally, the 4,4-dimethylcyclohexyl substituent provides steric bulk, which can influence the molecule's conformational preferences and interactions with biological targets.

In recent years, there has been growing interest in the synthesis and characterization of cyclobutane derivatives due to their potential pharmacological properties. The hydroxycarboxylic acid scaffold is particularly relevant in drug discovery, as it resembles natural products such as retinoids and polyketides, which have demonstrated efficacy in treating various diseases. The compound 1-(4,4-dimethylcyclohexyl)-3-hydroxycyclobutane-1-carboxylic acid has been explored in several contexts, including its role as an intermediate in the synthesis of more complex molecules and its potential as a lead compound for further optimization.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The cyclobutane ring can be modified through various reactions, such as ring-opening polymerization or functionalization at specific positions, allowing chemists to tailor its properties for specific applications. For instance, the hydroxyl group can be esterified or acylated to enhance solubility or stability, while the carboxylic acid can be coupled with amine groups to form amides or used in peptide mimetics. These modifications have opened up avenues for designing novel bioactive molecules with tailored pharmacokinetic profiles.

The 4,4-dimethylcyclohexyl substituent also plays a crucial role in determining the compound's behavior in biological systems. The steric hindrance provided by this group can prevent unwanted interactions with biological targets, thereby improving selectivity. Additionally, the dimethyl substitution can influence the electronic properties of the molecule, affecting its reactivity and binding affinity. These features make 1-(4,4-dimethylcyclohexyl)-3-hydroxycyclobutane-1-carboxylic acid an attractive scaffold for medicinal chemists seeking to develop drugs with specific mechanisms of action.

Recent research has highlighted the potential of cyclobutane derivatives as inhibitors of enzymes involved in disease pathways. For example, studies have shown that certain cyclobutane-based compounds can modulate the activity of kinases and proteases, which are key targets in cancer therapy. The structural features of 1-(4,4-dimethylcyclohexyl)-3-hydroxycyclobutane-1-carboxylic acid make it a promising candidate for such applications. Its ability to interact with biological targets through hydrogen bonding and hydrophobic effects suggests that it could be developed into a potent inhibitor or modulator of enzyme activity.

Another area where this compound has shown promise is in the development of chiral auxiliaries and ligands for asymmetric synthesis. The presence of multiple stereocenters in 1-(4,4-dimethylcyclohexyl)-3-hydroxycyclobutane-1-carboxylic acid allows it to be used as a building block for synthesizing enantiomerically pure compounds. Chiral molecules are essential in pharmaceuticals because they often exhibit different biological activities depending on their stereochemistry. By leveraging this compound as an intermediate, chemists can access complex chiral structures with high enantioselectivity.

The synthetic methodologies used to prepare 1-(4,4-dimethylcyclohexyl)-3-hydroxycyclobutane-1-carboxylic acid have also been refined over time. Modern techniques such as transition metal-catalyzed reactions and organometallic chemistry have enabled more efficient and scalable syntheses of this compound. These advances have not only facilitated its use in research but also paved the way for its industrial production if needed. The ability to access this compound reliably and cost-effectively would be invaluable for drug discovery programs aiming to incorporate its unique structural features into novel therapeutics.

In conclusion,1-(4,4-dimethylcyclohexyl)-3-hydroxycyclobutane-1-carboxylic acid (CAS No. 2228598-41-0) represents a fascinating molecule with significant potential in pharmaceutical chemistry and bioorganic synthesis. Its structural features—comprising a cyclobutane ring substituted with hydroxyl and carboxylic acid groups and a bulky 4,4-dimethylcyclohexyl side chain—make it a versatile scaffold for designing bioactive molecules. Recent research has highlighted its utility as an intermediate for synthesizing complex structures and as a lead compound for further optimization into novel therapeutic agents. As synthetic methodologies continue to evolve,1-(4，4-dimethylcyclic） hexyle） -3 -hydroxy-cyclic -butanecarboxylic acid will likely play an increasingly important role in drug discovery efforts aimed at addressing unmet medical needs.